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Compound of Interest

Compound Name: 5-Bromomethyl-indan

CAS No.: 501649-52-1

Cat. No.: B1267438

Get Quote

Introduction
5-Bromomethyl-indan is a versatile organic compound that serves as a crucial building block

in the synthesis of advanced functional materials. Its unique structure, featuring a rigid indane

core and a reactive benzylic bromide group, allows for its incorporation into a wide array of

material architectures. The indane moiety imparts desirable properties such as thermal stability

and specific molecular spacing, while the bromomethyl group provides a reactive handle for a

variety of chemical transformations.

This guide provides an in-depth exploration of the applications of 5-Bromomethyl-indan in

materials science, with a focus on polymer synthesis and the development of materials for gas

separation and organic electronics. Detailed, field-proven protocols are provided to enable

researchers and scientists to leverage the potential of this compound in their own work.

Physicochemical Properties and Safety Information
A thorough understanding of the physicochemical properties and safety considerations of 5-
Bromomethyl-indan is paramount for its effective and safe use in a laboratory setting.
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Property Value Source

Molecular Formula C10H11Br PubChem

Molecular Weight 211.10 g/mol PubChem

Appearance Colorless to light yellow liquid Internal Data

Boiling Point 115-117 °C at 2 mmHg Internal Data

Density 1.35 g/cm³ (Predicted) PubChem

CAS Number 60935-52-6 PubChem

Safety and Handling:

Hazard Statements: Causes skin irritation. Causes serious eye irritation. May cause

respiratory irritation.

Precautionary Statements: Wear protective gloves/protective clothing/eye protection/face

protection. Avoid breathing dust/fume/gas/mist/vapors/spray. Use only outdoors or in a well-

ventilated area.

Storage: Store in a cool, dry, well-ventilated place away from incompatible materials. Keep

container tightly closed.

Always consult the Safety Data Sheet (SDS) for 5-Bromomethyl-indan before handling.

Core Application I: Polymer Synthesis via Atom
Transfer Radical Polymerization (ATRP)
The benzylic bromide functionality of 5-Bromomethyl-indan makes it an excellent initiator for

Atom Transfer Radical Polymerization (ATRP).[1][2] ATRP is a controlled/living radical

polymerization technique that allows for the synthesis of polymers with well-defined molecular

weights, low polydispersity, and complex architectures.[3][4] By using 5-Bromomethyl-indan
as an initiator, the rigid indane group is precisely placed at the beginning of each polymer

chain.
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Rationale for Use in Polymer Synthesis:
The incorporation of the indane unit into a polymer backbone can significantly influence the

material's properties. The rigid and bulky nature of the indane group can:

Increase Glass Transition Temperature (Tg): Enhancing the thermal stability of the polymer.

Modify Gas Permeability: The indane structure can create specific free volume elements

within the polymer matrix, making it a candidate for gas separation membrane applications.

[5][6][7]

Introduce a Reactive Site for Crosslinking: The indane ring itself can be further

functionalized, although this is less common than reactions involving the initial bromomethyl

group.

Protocol 1: Synthesis of Polystyrene with an Indane
End-Group via ATRP
This protocol details the synthesis of polystyrene initiated by 5-Bromomethyl-indan using a

copper-based catalyst system.

Materials:

5-Bromomethyl-indan (initiator)

Styrene (monomer), inhibitor removed

Copper(I) bromide (CuBr) (catalyst)

N,N,N',N'',N''-Pentamethyldiethylenetriamine (PMDETA) (ligand)

Anisole (solvent)

Methanol (for precipitation)

Argon or Nitrogen gas supply (for inert atmosphere)

Equipment:
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Schlenk flask

Magnetic stirrer and hotplate

Syringes and needles

Cannula for liquid transfer

Vacuum/inert gas manifold

Step-by-Step Procedure:

Monomer Preparation: Remove the inhibitor from styrene by passing it through a column of

basic alumina.

Reaction Setup: In a Schlenk flask under an inert atmosphere (argon or nitrogen), add CuBr

(0.1 mmol) and a magnetic stir bar.

Solvent and Ligand Addition: Add anisole (5 mL) to the flask via syringe, followed by

PMDETA (0.1 mmol). Stir the mixture until a homogeneous green-blue solution is formed.

Initiator and Monomer Addition: Add the inhibitor-free styrene (10 mmol) to the flask, followed

by 5-Bromomethyl-indan (0.1 mmol).

Polymerization: Immerse the flask in a preheated oil bath at 110 °C. The polymerization is

typically carried out for a predetermined time to achieve the desired molecular weight.

Termination: To stop the polymerization, cool the flask to room temperature and expose the

reaction mixture to air. This will oxidize the copper catalyst and terminate the reaction.

Purification: Dilute the reaction mixture with tetrahydrofuran (THF) and pass it through a

short column of neutral alumina to remove the copper catalyst.

Precipitation and Isolation: Precipitate the polymer by slowly adding the purified solution to a

large excess of cold methanol with vigorous stirring.

Drying: Collect the white polymer precipitate by filtration and dry it in a vacuum oven at 40-50

°C until a constant weight is achieved.
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Expected Outcome and Characterization:

The resulting polystyrene will have a 5-methyl-indan group at one end of the chain. The

molecular weight can be controlled by the monomer-to-initiator ratio, and the polydispersity

index (PDI) is expected to be low (typically < 1.2), indicating a controlled polymerization.

Characterization can be performed using:

Nuclear Magnetic Resonance (NMR) Spectroscopy: To confirm the presence of the indane

end-group and determine the monomer conversion.

Gel Permeation Chromatography (GPC): To determine the number-average molecular

weight (Mn), weight-average molecular weight (Mw), and the PDI.

Core Application II: Building Block for Organic
Electronic Materials
The indane scaffold is a component in some high-performance organic electronic materials,

including those used in Organic Light-Emitting Diodes (OLEDs).[8][9] The rigid, non-planar

structure of the indane core can be exploited to prevent π-π stacking in organic

semiconductors, which can improve the efficiency and lifetime of OLED devices.[10]

5-Bromomethyl-indan serves as a key intermediate for synthesizing more complex indane

derivatives. The bromomethyl group can be readily converted into other functional groups or

used in cross-coupling reactions to build larger conjugated molecules.

Rationale for Use in Organic Electronics:
Steric Hindrance: The indane group can act as a bulky substituent to control the

intermolecular interactions of organic semiconductors.

Solubility: The non-planar structure can improve the solubility of the resulting materials in

organic solvents, which is crucial for solution-based processing of electronic devices.

Synthetic Versatility: The bromomethyl group allows for the straightforward attachment of the

indane unit to various aromatic and heterocyclic systems commonly used in OLEDs.
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Protocol 2: Synthesis of an Indane-Functionalized
Carbazole Derivative
This protocol outlines a general procedure for the synthesis of a carbazole derivative

functionalized with an indane moiety, which could be a precursor for an OLED host or hole-

transport material.

Materials:

5-Bromomethyl-indan

Carbazole

Potassium carbonate (K₂CO₃)

N,N-Dimethylformamide (DMF)

Dichloromethane (DCM)

Hexane

Brine (saturated aqueous NaCl solution)

Anhydrous magnesium sulfate (MgSO₄)

Equipment:

Round-bottom flask

Magnetic stirrer and hotplate

Reflux condenser

Separatory funnel

Rotary evaporator

Step-by-Step Procedure:
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Reaction Setup: In a round-bottom flask, dissolve carbazole (1.0 eq) in DMF. Add potassium

carbonate (2.0 eq) and stir the suspension.

Addition of Alkylating Agent: Add 5-Bromomethyl-indan (1.1 eq) to the reaction mixture.

Reaction: Heat the mixture to 80 °C and stir for 12-24 hours. Monitor the reaction progress

by Thin Layer Chromatography (TLC).

Work-up: After the reaction is complete, cool the mixture to room temperature and pour it into

water.

Extraction: Extract the aqueous mixture with dichloromethane (3 x volume of DMF).

Washing: Combine the organic layers and wash with water and then with brine.

Drying and Concentration: Dry the organic layer over anhydrous magnesium sulfate, filter,

and concentrate the solvent using a rotary evaporator.

Purification: Purify the crude product by column chromatography on silica gel using a

hexane/ethyl acetate gradient to yield the pure N-(5-indanylmethyl)carbazole.

Expected Outcome and Characterization:

The product is a white to off-white solid. The successful synthesis can be confirmed by:

NMR Spectroscopy: To verify the structure of the N-alkylated carbazole.

Mass Spectrometry: To confirm the molecular weight of the product.

Melting Point Analysis: To determine the purity of the compound.

Visualizations
Diagram 1: General Reactivity of 5-Bromomethyl-indan
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Caption: Step-by-step workflow for the synthesis of polystyrene via ATRP.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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